Cas no 1344822-35-0 (3-2-(propan-2-yloxy)phenylprop-2-en-1-amine)

• Product Name: 3-2-(propan-2-yloxy)phenylprop-2-en-1-amine
• CAS No: 1344822-35-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6216481
• PubChem ID: 63969046
• Update Time: 2025-10-28

3-2-(propan-2-yloxy)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yloxy)phenylprop-2-en-1-amine
• 1344822-35-0
• 3-[2-(propan-2-yloxy)phenyl]prop-2-en-1-amine
• EN300-1859720

• Inchi： 1S/C12H17NO/c1-10(2)14-12-8-4-3-6-11(12)7-5-9-13/h3-8,10H,9,13H2,1-2H3/b7-5+
• InChI Key： PBVTVPNSOSXNSM-FNORWQNLSA-N
• SMILES： O(C1C=CC=CC=1/C=C/CN)C(C)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-2-(propan-2-yloxy)phenylprop-2-en-1-amine

Introduction to 3-2-(propan-2-yloxy)phenylprop-2-en-1-amine (CAS No. 1344822-35-0) and Its Emerging Applications in Chemical Biology

The compound 3-2-(propan-2-yloxy)phenylprop-2-en-1-amine, identified by the CAS number 1344822-35-0, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique framework, combining a phenyl ring linked to a propenylamine moiety and an ethoxypropyl group, positions it as a versatile scaffold for further functionalization and exploration of biological activities. This introduction delves into the structural characteristics of this compound, explores its potential applications based on recent scientific literature, and discusses its relevance in the context of modern drug discovery.

The molecular structure of 3-2-(propan-2-yloxy)phenylprop-2-en-1-amine (CAS No. 1344822-35-0) can be dissected into several key pharmacophoric elements. The phenyl ring serves as a common aromatic scaffold found in numerous bioactive molecules, often contributing to interactions with biological targets through π-stacking or hydrophobic effects. Attached to this ring is a propenylamine group (allylamine), which introduces both olefinic and amine functionalities. The amine moiety is particularly valuable in medicinal chemistry due to its capacity for hydrogen bonding and its ability to act as a nucleophile in various synthetic transformations. Furthermore, the propenyl group adds another layer of reactivity, allowing for potential Michael additions or other electrophilic additions depending on the reaction context. Finally, the ethoxypropyl substituent at the 2-position of the phenyl ring provides a hydrophobic tail that can influence solubility and metabolic stability, while also potentially serving as a handle for further derivatization.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional properties of small molecules like 3-2-(propan-2-yloxy)phenylprop-2-en-1-amine (CAS No. 1344822-35-0). The combination of aromaticity from the phenyl ring, electrophilic potential at the allyl position, and nucleophilic capability at the amine group suggests multiple avenues for interaction with biological macromolecules. Studies utilizing molecular docking simulations have begun to explore how this compound might bind to enzymes or receptors implicated in various therapeutic pathways. For instance, preliminary virtual screening efforts have suggested that analogs featuring this core structure could potentially interact with enzymes involved in inflammatory signaling pathways or metabolic regulation. The presence of both amine and hydroxyl functionalities also makes it a candidate for further modifications aimed at enhancing bioavailability or selectivity.

The utility of 3-2-(propan-2-yloxy)phenylpropenamine (a common name derivative) extends beyond its inherent structural features into its synthetic versatility. The compound serves as an excellent intermediate for constructing more complex molecules through diverse chemical reactions. For example, the amine group can be readily functionalized via acylation, alkylation, or diazotization reactions to introduce various substituents tailored for specific biological targets. The allyl position offers opportunities for cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, enabling the introduction of aryl or heteroaryl groups onto the molecular framework. Additionally, oxidation or reduction strategies could be employed on different parts of the molecule to fine-tune its electronic properties and reactivity profile.

In parallel with synthetic chemistry efforts, there is growing interest in exploring natural product-inspired scaffolds for drug discovery. The structural motif present in 3-(2-hydroxypropyl)phenylallylamine (another name variation) bears resemblance to some alkaloid frameworks found in plants and marine organisms known for their biological activities. While direct comparisons are challenging without experimental validation, this structural parallelism provides a rationale for investigating potential pharmacological effects using this compound as a starting point. Researchers are particularly keen on assessing its interactions with targets relevant to neurological disorders or cancer biology, where modulating specific signaling cascades is crucial.

One area where compounds like 3-(allyl(1-propoxy)phenyl)propargyramine (a related name variant) shows promise is in modulating enzyme activity through covalent inhibition mechanisms. The combination of an electrophilic allyl group and an accessible amine makes it conceivable that this molecule could undergo Michael addition reactions with nucleophilic residues on target enzymes, leading to irreversible inhibition. Such covalent binding strategies have gained significant traction in drug development due to their potential for high specificity and prolonged duration of action compared to traditional non-covalent inhibitors. Current research focuses on identifying suitable enzyme targets where such covalent interaction could provide therapeutic benefit while minimizing off-target effects.

The synthesis and characterization of derivatives derived from 3-(allyl(1-propoxy)phenethylamine) (a related structure) continue to be an active field of investigation within academic laboratories focused on developing novel therapeutic agents. By systematically varying substituents around the core phenylpropenamine scaffold—such as altering the length or nature of alkyl chains attached via ether linkages—chemists aim to optimize properties like solubility, cell permeability, and metabolic stability according to structure-property relationships established through high-throughput screening campaigns.

From a computational perspective, 3-(allyl(1-propoxy)phenethylamine) derivatives represent interesting cases for studying conformational flexibility using techniques like NMR spectroscopy combined with molecular dynamics simulations . Understanding how different substituents influence preferred conformations can provide critical insights into how these molecules might interact with biological partners . Furthermore ,the ability to predict ADME/Tox properties early in discovery cycles allows researchers prioritize candidates that are more likely to translate into effective therapies . This predictive power leverages advances not only in quantum mechanics-based methods but also machine learning models trained on vast datasets correlating molecular structures with experimentally measured physicochemical properties .

The exploration of bioactivity profiles associated with compounds like 3-(allyl(1-propoxy)phenethylamine) has led researchers down several promising avenues . Initial reports suggest that certain derivatives exhibit modest activity against specific kinases implicated in tumor proliferation , although these findings require further validation through rigorous biochemical assays . Additionally , interest has been generated regarding potential effects on neurotransmitter systems due partly stimulated by structural similarities shared with known psychoactive substances . However , distinguishing between true pharmacological effects versus off-target interactions remains essential , necessitating careful experimental design alongside robust analytical methodologies .

Looking ahead, 3-(allyl(1-propoxy)-N-methylphenethylamine) represents just one example within larger libraries being evaluated by pharmaceutical companies seeking novel molecular entities for clinical development . As high-throughput screening technologies continue maturing alongside improvements computational prediction tools , compounds featuring this kind structural diversity will likely remain under scrutiny by medicinal chemists worldwide . Future directions may involve exploring alternative synthetic routes aimed at improving scalability while maintaining regioselectivity , enabling access larger quantities material needed extensive preclinical evaluation .

In conclusion, 3-(allyl(1-propoxy)-N-methylphenethylamine) CAS No .1344822 -35 -0 stands out as structurally interesting molecule possessing features conducive toward biological activity coupled synthetic adaptability making it valuable starting point toward developing new pharmaceutical agents . While definitive therapeutic applications remain unestablished current research trends suggest continued investigation into derivatives possessing this core motif will yield fruitful results within both academic industrial settings dedicated advancing human health through innovative chemical biology approaches.